Cas no 1805899-92-6 (3-(2-Carboxyethyl)-5-chloromandelic acid)

• Product Name: 3-(2-Carboxyethyl)-5-chloromandelic acid
• CAS No: 1805899-92-6
• MF: C₁₁H₁₁ClO₅
• MW: 258.655042886734
• CID: 4941839
• Update Time: 2025-10-30

3-(2-Carboxyethyl)-5-chloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-5-chloromandelic acid

• Inchi： 1S/C11H11ClO5/c12-8-4-6(1-2-9(13)14)3-7(5-8)10(15)11(16)17/h3-5,10,15H,1-2H2,(H,13,14)(H,16,17)
• InChI Key： KHNRNAZYJJJCMQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)O)C=C(C=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8

Additional information on 3-(2-Carboxyethyl)-5-chloromandelic acid

3-(2-Carboxyethyl)-5-chloromandelic Acid: A Comprehensive Overview

3-(2-Carboxyethyl)-5-chloromandelic acid, also known by its CAS number 1805899-92-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid. The presence of the 5-chloro substituent and the 2-carboxyethyl group introduces unique chemical properties, making it a valuable compound for various applications.

The synthesis of 3-(2-Carboxyethyl)-5-chloromandelic acid involves a series of carefully controlled reactions. The starting material is typically mandelic acid, which undergoes chlorination at the 5-position to introduce the chlorine substituent. Subsequently, the 3-position is modified by introducing the carboxyethyl group through a nucleophilic substitution or coupling reaction. The exact conditions, such as temperature, pH, and catalysts, are critical to ensure high yield and purity of the final product.

The chemical structure of this compound plays a crucial role in its properties. The mandelic acid backbone provides a rigid framework, while the substituents at positions 3 and 5 introduce functional groups that enhance its reactivity and solubility. The carboxyethyl group at position 3 contributes to the compound's ability to form hydrogen bonds, which is essential for its application in drug delivery systems. The chlorine atom at position 5 imparts electron-withdrawing effects, increasing the compound's stability and reactivity in certain chemical reactions.

Recent studies have highlighted the potential of 3-(2-Carboxyethyl)-5-chloromandelic acid in drug development. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds. This property is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

In addition to its role in drug development, this compound has shown promise in materials science. Its ability to form self-assembled monolayers on surfaces has been investigated for applications in nanotechnology and surface chemistry. The carboxylic acid groups on the molecule facilitate strong interactions with metal surfaces, making it a candidate for use in corrosion-resistant coatings and sensors.

The latest research also points to potential applications in food science. The compound's ability to act as an antioxidant has been studied in relation to food preservation. Its stability under various pH conditions makes it a viable candidate for use as a food additive, extending shelf life while maintaining nutritional quality.

In conclusion, 3-(2-Carboxyethyl)-5-chloromandelic acid, with its unique chemical structure and versatile properties, continues to be an area of active research across multiple disciplines. Its applications span from drug development to materials science and food technology, underscoring its importance as a valuable compound in modern chemistry.